![molecular formula C5H11NO B1340050 Pyrrolidin-3-ylmethanol CAS No. 5082-74-6](/img/structure/B1340050.png)
Pyrrolidin-3-ylmethanol
Overview
Description
Pyrrolidin-3-ylmethanol (P3M) is a synthetic organic compound belonging to the class of compounds known as pyrrolidines. P3M is a chiral secondary amine with a pyrrolidine ring structure and a methyl group attached to the nitrogen atom. It is a colorless, volatile liquid with a low melting point and a boiling point of about 70°C. P3M is soluble in water, alcohols, and most organic solvents. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Synthesis and Chemical Properties
Pyrrolidin-3-ylmethanol serves as a key intermediate in the synthesis of diverse pyrrolidine derivatives, exhibiting significant biological and industrial applications. The polar [3+2] cycloaddition between N-methyl azomethine ylide and trans-3,3,3-trichloro-1-nitroprop-1-ene highlights the potential of pyrrolidine synthesis under mild conditions. This method leads to the formation of (3SR,4RS)-1-methyl-3-nitro-4-(trichloromethyl)pyrrolidine, emphasizing the polar nature of the reaction and its applicability to analogous reactions involving other nitroethene analogues (Żmigrodzka et al., 2022).
Application in Ligand Design for Selective Separation
N,O-hybrid diamide ligands, incorporating N-heterocyclic cores such as this compound derivatives, demonstrate promising extractant capabilities for the selective separation of actinides over lanthanides in acidic solutions. This specificity is crucial for nuclear waste management and recycling processes. The study reveals that preorganized phenanthroline-derived ligands exhibit superior extraction performance for trivalent actinide, offering insights into designing more efficient ligands for this purpose (Meng et al., 2021).
Catalysis and Asymmetric Synthesis
This compound derivatives serve as potent organocatalysts in asymmetric synthesis, notably in the epoxidation of α,β-enones. The use of bis(3,5-dimethylphenyl)-(S)-pyrrolidin-2-ylmethanol, for instance, has shown improved reactivity and enantioselectivity, highlighting its significance in the synthesis of chalcone epoxides and other challenging enones with high asymmetric control (Lattanzi, 2006).
Antibacterial and Antifungal Activities
Research into the antimicrobial and antifungal properties of pyrrolidine derivatives, including those synthesized from this compound, has uncovered significant bioactivity against a range of human pathogens. This includes the development of new classes of spiro pyrrolidines showing promising results against bacteria and fungi, illustrating the potential of this compound derivatives in pharmaceutical applications (Raj et al., 2003).
Safety and Hazards
Future Directions
While the future directions for Pyrrolidin-3-ylmethanol specifically are not detailed in the search results, the pyrrolidine scaffold is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The review suggests that this work can guide medicinal chemists in the design of new pyrrolidine compounds with different biological profiles .
Mechanism of Action
Target of Action
Pyrrolidin-3-ylmethanol is a compound that belongs to the pyrrolidine class of molecules Pyrrolidine derivatives have been reported to interact with various biological targets, contributing to their diverse biological activities .
Mode of Action
The spatial orientation of substituents on the pyrrolidine ring can lead to different biological profiles of drug candidates due to the different binding modes to enantioselective proteins .
Biochemical Pathways
Pyrrolidine derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Compounds containing a pyrrolidine ring have been associated with a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, antidepressant, and anticonvulsant effects .
Properties
IUPAC Name |
pyrrolidin-3-ylmethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO/c7-4-5-1-2-6-3-5/h5-7H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOTUIIJRVXKSJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10539553 | |
Record name | (Pyrrolidin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10539553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5082-74-6 | |
Record name | (Pyrrolidin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10539553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (pyrrolidin-3-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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